Cas no 4143-00-4 (Ethyl 2,4-dihydroxybenzoate)

• Product Name: Ethyl 2,4-dihydroxybenzoate
• CAS No: 4143-00-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 325012
• PubChem ID: 821388
• Update Time: 2025-04-19

Ethyl 2,4-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dihydroxybenzoate
• Benzoic acid,2,4-dihydroxy-, ethyl ester
• 2,4-Dihydroxy-benzoesaeure-aethylester
• 2,4-Dihydroxybenzoesaeureethylester
• 2,4-dihydroxy-benzoic acid ethyl ester
• ethyl 2,4-dihyddroxybenzoate
• ethyl 2,4-hydroxybenzoate
• 4143-00-4
• BDBM50428377
• MFCD00157194
• FT-0694988
• AKOS015889578
• Ethyl 2,4-dihydroxybenzoate, 97%
• AS-81565
• SCHEMBL2543216
• DTXSID50356307
• CHEMBL466810
• G65736
• Ethyl 2,4-dihydroxybenzoic acid
• ethyl 2
• DTXCID20307366

• Inchi： 1S/C9H10O4/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5,10-11H,2H2,1H3
• InChI Key： BRDIPNLKURUXCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 69-72 °C(lit.)
• Boiling Point: 358.5±12.0 °C at 760 mmHg
• Flash Point: 147.2±13.1 °C
• Refractive Index: 1.573
• PSA: 66.76000
• LogP: 1.27450
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2,4-dihydroxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters